Cas no 57744-11-3 (Oxirane, 2-eicosyl-)
Oxirane, 2-eicosyl- structure
Product Name:Oxirane, 2-eicosyl-
Oxirane, 2-eicosyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxirane, 2-eicosyl-
- 2-icosyloxirane
- icosyloxirane
- 57744-11-3
- NS00052597
- EINECS 260-926-8
- DTXSID70973338
- SCHEMBL4611562
-
- Inchi: 1S/C22H44O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-21-23-22/h22H,2-21H2,1H3
- InChI Key: MDJCCLDIFSDFTH-UHFFFAOYSA-N
- SMILES: O1CC1CCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 324.33942
- Monoisotopic Mass: 324.339216
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 19
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 12.5
Experimental Properties
- Density: 0.856
- Boiling Point: 390.8°Cat760mmHg
- Flash Point: 151.2°C
- Refractive Index: 1.458
- PSA: 12.53
Oxirane, 2-eicosyl- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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